Cas no 28537-70-4 ( BMB Crosslinker )

• Product Name: BMB Crosslinker
• CAS No: 28537-70-4
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• MDL: MFCD01318342
• CID: 255966
• PubChem ID: 160871231
• Update Time: 2025-09-19

BMB Crosslinker Chemical and Physical Properties

Names and Identifiers

• 1,1'-(Butane-1,4-diyl)bis(1H-pyrrole-2,5-dione)
• 1,4-Bis(maleimido)butane
• 1,4-BIS-MALEIMIDOBUTANE,OFF-WHITE POWDER
• 1-[4-(2,5-dioxopyrrol-1-yl)butyl]pyrrole-2,5-dione
• 1H-Pyrrole-2,5-dione,1,1'-(1,4-butanediyl)bis-
• 1,4-Bis-Maleimidobutane
• 1,4-Bis-Maleimidobutane(BMB)
• 1,4-Di(maleimido)butane
• BMB
• N,N'-Tetramethylenebismaleimide
• N,N'-Tetramethylenedimaleimide
• Tetramethylenebismaleimide
• Tetramethylenedimaleimide
• N,N′-(Tetramethylene)dimaleimide
• NSC 44747
• 1,4-bismaleimidobutane
• 1H-Pyrrole-2,5-dione, 1,1'-(1,4-butanediyl)bis-
• Tetramethylene-bismaleimide
• 1,1'-Butane-1,4-Diylbis(1h-Pyrrole-2,5-Dione)
• AK129180
• Maleimide, N,N'-tetramethylenedi-
• NSC44747
• Maleimide,N'-tetramethylenedi-
• BMB Crosslinker
• WXXSHAKLDCERGU-UHFFFAOYSA-N
• LCZC785
• BDBM50300350
• SY055318
• 1,4-Di(maleimido)butane, >=99.0% (HPLC)
• 1H-Pyrrole-2, 1,1'-(1,4-butanediyl)bis-
• FT-0663317
• Q27463107
• T70715
• NSC-44747
• 1 pound not4-Bis(maleimido)butane
• AKOS015898234
• AS-67288
• B3805
• DTXSID80286325
• CHEMBL567436
• BMB (1,4-bismaleimidobutane)
• 1,1 inverted exclamation mark -(Butane-1,4-diyl)bis(1H-pyrrole-2,5-dione)
• 28537-70-4
• SCHEMBL155748
• 1-[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)butyl]-2,5-dihydro-1H-pyrrole-2,5-dione
• PD135130
• (1-(4-(2,5-dioxo-2H-pyrrol-1(5H)-yl)butyl)-1H-maleimide)
• J-017117
• N,N'-(Tetramethylene)dimaleimide
• MFCD01318342

• MDL： MFCD01318342
• Inchi： 1S/C12H12N2O4/c15-9-3-4-10(16)13(9)7-1-2-8-14-11(17)5-6-12(14)18/h3-6H,1-2,7-8H2
• InChI Key： WXXSHAKLDCERGU-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1CCCCN1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 248.08000
• Monoisotopic Mass: 248.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 74.8

Experimental Properties

• Density: 1.388±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 206°C(lit.)
• Boiling Point: 450.3°C at 760 mmHg
• Flash Point: 219.1°C
• Refractive Index: 1.59
• Solubility: Very slightly soluble (0.7 g/l) (25 º C),
• PSA: 74.76000
• LogP: -0.50760
• Sensitiveness: Easy to absorb moisture and sensitive to heat / light

BMB Crosslinker Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides